Cas no 313-06-4 (Estradiol (cypionate))

• Product Name: Estradiol (cypionate)
• CAS No: 313-06-4
• MF: C₂₆H₃₆O₃
• MW: 396.56224822998
• MDL: MFCD00056558
• CID: 36795
• PubChem ID: 9403
• Update Time: 2025-05-28

Estradiol (cypionate) Chemical and Physical Properties

Names and Identifiers

• B-estradiol 17-cypionate
• Estradiol 17-Cypionate
• estradiol 17-beta-cipionate
• estradiol 17-beta-(3-cyclopentylpropionate)
• Oestradiol Cypionate
• Estradiol Cypionate
• beta-Estradiol 17-Cypionate
• β-Estradiol 17-Cyclopentylpropionate
• BETA-ESTRADIOL-17-CYPIONATE, USP
• Estradiol (cypionate)
• Estradiol cyclopentylpropionate
• β-Estradiol 17-cypionate
• Depofemin
• Estra-1,3,5(10)-triene-3,17beta-diol 17-cyclopentanepropionate
• (17beta)-3-hydroxyestra-1(10),2,4-trien-17-yl 3-cyclopentylpropanoate
• A-Estradiol 17-Cyclopentylpropionate
• Estradiol 17beta-cylopentylpropionate
• DTXCID302999
• Estra-1,3,5(10)-triene-3,17-diol, (17beta)-, 17-cyclopentanepropanoate
• Estradiol, 17-cyclopentanepropionate
• Estrapo
• 313-06-4
• CS-4691
• ESTRADIOL CYPIONATE COMPONENT OF LUNELLE
• NCGC00166134-01
• D04063
• .BETA.-ESTRADIOL 17-CYPIONATE
• NSC3354
• Cyclopentanepropionic acid, 3-hydroxyestra-1,3,5(10)-trien-17beta-yl ester
• 17.beta.-Estradiol cyclopentylpropionate
• Estradiol 17.beta.-cyclopentanepropanoate
• Estradiol cypionate [USP]
• ESTRADIOL CYPIONATE [USP-RS]
• ESTRADIOL CYPIONATE [USP MONOGRAPH]
• Estro-Depo
• Estradiol 17-cyclopentylpropionate
• Estradiol 17.beta.-cyclopentanepropionate
• 17beta-Estradiol 17-cypionate
• beta-Estradiol 17-Cyclopentylpropionate
• ESTRADIOLI CYPIONAS
• Estra-1,3,5(10)-triene-3,17-diol, (17.beta.)-, 17-cyclopentanepropanoate
• Estradiol 17.beta.-cylopentylpropionate
• Q5401760
• NCGC00166134-03
• depGynogen
• NCGC00013034-01
• E0875
• NCI60_002938
• s4046
• ESTRADIOL 17beta-CYCLOPENTANEPROPANOATE
• SCHEMBL41551
• ESTRADIOL CIPIONATE [WHO-DD]
• ESTRADIOL CYPIONATE [ORANGE BOOK]
• E. Ionate P.A.
• 17.beta.-Estradiol cypionate
• (8R,9S,13S,14S,17S)-3-hydroxy-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-yl 3-cyclopentylpropanoate
• Depo-estradiol cyclopentylpropionate
• Depoestradiol
• estradiol-cypionate
• Estradiol 17beta-cyclopentanepropionate
• Estradiol cypionate (USP)
• MFCD00056558
• Depoestradiol cypionate
• Depestro
• 17.beta.-[(3-Cyclopentylpropanoyl)oxy]estra-1,3,5(10)-trien-3-ol
• Tox21_112331_1
• EINECS 206-237-8
• ECP (VAN)
• Estradiol cipionate
• Pertradiol
• Tox21_112331
• ESTRADIOLI CYPIONAS [WHO-IP]
• Estra-1,3,5(10)-triene-3,17beta-diol 17-(cyclopentanepropionate)
• ESTRADIOL-17-CYCLOPENTANEPROPIONATE
• ESTRADIOL CIPIONATE (MART.)
• ESTRADIOL CYPIONATE (USP-RS)
• ESTRADIOL CYPIONATE COMPONENT OF DEPO-TESTADIOL
• NSC 3354
• LUNELLE COMPONENT ESTRADIOL CYPIONATE
• HMS2234K11
• Estra-1,5(10)-triene-3,17-diol, (17.beta.)-, 17-cyclopentanepropanoate
• MLS000069763
• Estradiol 17beta-cyclopentylpropionate
• NSC-3354
• Depo-estradiol (TN)
• SMR000058700
• UNII-7E1DV054LO
• CHEMBL1200973
• NCGC00166134-02
• Tox21_110003
• MLS001074891
• Tox21_301818
• 3,17beta-Hydroxy-1,3,5(10)-estratriene 17-cyclopentylpropionate
• NCGC00255333-01
• (1S,11S,14S,15S,10R)-5-hydroxy-15-methyltetracyclo[8.7.0.0<2,7>.0<11,15>]hepta deca-2,4,6-trien-14-yl 3-cyclopentylpropanoate
• CAS-313-06-4
• Estradiol 17.beta.-cypionate
• 17.beta.-Estradiol 17-cyclopentylpropionate
• EN300-19734590
• DTXSID4022999
• Estradiol Cypionate salt
• (17?)-3-Hydroxyestra-1,3,5(10)-trien-17-yl 3-cyclopentylpropanoate
• Estra-1,3,5(10)-triene-3,17-diol (17beta)-, 17-cyclopentanepropanoate
• CCG-268613
• Estra-1,5(10)-triene-3,17-diol (17.beta.)-, 17-cyclopentanepropanoate
• 4-09-00-00047 (Beilstein Handbook Reference)
• ESTRADIOL CYPIONATE (USP MONOGRAPH)
• CHEBI:34745
• Estradep
• Dep-Estro
• Depo-Estradiol
• AKOS015895730
• 17beta-Estradiol 17-cyclopentylpropionate
• (17.beta.)-Estra-1,3,5(10)-triene-3,17-diol 17.beta.-cyclopentanepropanoate
• ESTRADIOL CIPIONATE [MART.]
• Estradiol 17.beta.-cyclopentylpropionate
• NS00022039
• 17.beta.-Estradiol cyclopentanepropionate
• BCP11930
• DEPO-TESTADIOL COMPONENT ESTRADIOL CYPIONATE
• Estradiol cypionate, United States Pharmacopeia (USP) Reference Standard
• Neoginon Depositum
• Depoestra
• 7E1DV054LO
• ESTRADIOL CYPIONATE [VANDF]
• HY-B1100
• DB13954
• BRN 3171075
• Estra-1,3,5(10)-triene-3,17-diol (17.beta.)-, 17-cyclopentanepropanoate
• Estradiol 17-cyclopentanepropionate
• (1S,3aS,3bR,9bS,11aS)-7-hydroxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl 3-cyclopentylpropanoate
• Femogen CYP
• Cyclopentanepropionic acid, 17-ester with estradiol
• ESTRADIOL 17.BETA.-CYCLOPENTANEPROPANOATE [MI]
• Cyclopentanepropionic acid, 3-hydroxyestra-1,3,5(10)-trien-17.beta.-yl ester
• Estradiol 17beta-cypionate
• KS-5296
• W-106910
• 1,3,5(10)-Estratriene-3,17beta-diol 17-cyclopentylpropionate
• Estra-1,3,5(10)-triene-3,17-diol(17b)-, 17-cyclopentanepropanoate
• [(8R,9S,13S,14S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] 3-cyclopentylpropanoate
• Estradiol cypionate (Standard)
• A- Estradiol-17-cyclopentyl propionate
• 206-237-8
• FE61563
• HY-B1100R

• MDL： MFCD00056558
• Inchi： 1S/C26H36O3/c1-26-15-14-21-20-10-8-19(27)16-18(20)7-9-22(21)23(26)11-12-24(26)29-25(28)13-6-17-4-2-3-5-17/h8,10,16-17,21-24,27H,2-7,9,11-15H2,1H3/t21-,22-,23+,24+,26+/m1/s1
• InChI Key： UOACKFBJUYNSLK-XRKIENNPSA-N
• SMILES： O(C(CCC1CCCC1)=O)[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 396.26600
• Monoisotopic Mass: 396.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.0828 (rough estimate)
• Melting Point: 150.0 to 154.0 deg-C
• Boiling Point: 460.24°C (rough estimate)
• Flash Point: 207.7°C
• Refractive Index: 1.4700 (estimate)
• PSA: 46.53000
• LogP: 6.13050
• Solubility: Not available
• Specific Rotation: +42.5° (c=1, MeOH)
• Merck: 3703

Estradiol (cypionate) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38;R45;R46;R61
• Safety Instruction： S53-S22-S36/37/39-S45-S26
• RTECS：KG4600000
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39;S45;S53
• Storage Condition：4°C, protect from light, stored under nitrogen
• Risk Phrases：R20/21/22; R36/37/38; R45; R46; R61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters
• Solvents and Organic Chemicals Organic Compounds